Cas no 2225144-94-3 (3,3,3-trifluoro-2-(methylamino)-2-phenylpropan-1-ol hydrochloride)

• Product Name: 3,3,3-trifluoro-2-(methylamino)-2-phenylpropan-1-ol hydrochloride
• CAS No: 2225144-94-3
• MF: C₁₀H₁₃ClF₃NO
• MW: 255.664532423019
• CID: 6259167
• PubChem ID: 137964017
• Update Time: 2025-10-29

3,3,3-trifluoro-2-(methylamino)-2-phenylpropan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,3,3-trifluoro-2-(methylamino)-2-phenylpropan-1-ol hydrochloride
• 3,3,3-Trifluoro-2-(methylamino)-2-phenylpropan-1-ol;hydrochloride
• 2225144-94-3
• EN300-1717154

• Inchi： 1S/C10H12F3NO.ClH/c1-14-9(7-15,10(11,12)13)8-5-3-2-4-6-8;/h2-6,14-15H,7H2,1H3;1H
• InChI Key： SZVJGAAENQBPHY-UHFFFAOYSA-N
• SMILES： Cl.FC(C(CO)(C1C=CC=CC=1)NC)(F)F

Computed Properties

• Exact Mass: 255.0637762g/mol
• Monoisotopic Mass: 255.0637762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on 3,3,3-trifluoro-2-(methylamino)-2-phenylpropan-1-ol hydrochloride

3,3,3-Trifluoro-2-(methylamino)-2-phenylpropan-1-ol Hydrochloride: A Comprehensive Overview

The compound 3,3,3-trifluoro-2-(methylamino)-2-phenylpropan-1-ol hydrochloride (CAS No. 2225144-94-3) is a unique organic compound with a complex structure that combines fluorinated and aromatic groups. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by a trifluoromethyl group attached to a chiral carbon, which is further connected to a methylamino group and a phenyl ring. The hydrochloride salt form of this compound suggests its ability to act as a base, making it suitable for various chemical reactions and formulations.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery, particularly due to their enhanced stability and bioavailability. The presence of three fluorine atoms in the trifluoro group of this compound contributes to its lipophilicity, which is a critical property for drug molecules aiming to cross biological membranes. Additionally, the methylamino group introduces hydrogen bonding capabilities, further enhancing the molecule's interactions with biological systems. The phenyl ring adds aromaticity and planarity to the structure, which can influence the compound's electronic properties and reactivity.

One of the most promising applications of 3,3,3-trifluoro-2-(methylamino)-2-phenylpropan-1-ol hydrochloride lies in its potential as a precursor for more complex molecules. Researchers have explored its use in synthesizing bioactive compounds with specific pharmacological activities. For instance, the compound's chiral center provides an opportunity for enantioselective synthesis, which is crucial in developing drugs with high specificity and reduced side effects.

Moreover, the hydrochloride salt form of this compound has been studied for its role in ion channel modulation. Ion channels are critical for various physiological processes, and compounds that can modulate their activity are of great interest in treating conditions such as epilepsy, pain, and cardiovascular diseases. The trifluoromethyl group's electron-withdrawing effect may influence the compound's ability to interact with these channels, making it a valuable tool in drug development.

In terms of synthesis, 3,3,3-trifluoro-2-(methylamino)-2-phenylpropan-1-ol hydrochloride can be prepared through a variety of methods. One common approach involves nucleophilic substitution reactions where the trifluoromethyl group is introduced via a suitable electrophile. The methylamino group can be added using reagents such as methylamine or its derivatives under appropriate reaction conditions. The phenyl ring can be incorporated through coupling reactions or Friedel-Crafts alkylation depending on the starting materials.

The stability and reactivity of this compound have also been subjects of recent research. Studies have shown that the trifluoromethyl group imparts significant chemical stability to the molecule, making it resistant to oxidation and other degradation pathways. This stability is advantageous in both laboratory settings and industrial applications where long-term storage and shelf life are critical.

Another area of interest is the environmental impact of this compound. As industries increasingly prioritize sustainability, understanding the biodegradation pathways and ecological effects of fluorinated compounds becomes essential. Preliminary studies suggest that 3,3,3-trifluoro-2-(methylamino)-2-phenylpropan-1-ol hydrochloride may undergo microbial degradation under specific conditions; however, further research is needed to fully assess its environmental footprint.

In conclusion, 3,3,3-trifluoro-2-(methylamino)-2-phenylpropan-1-ol hydrochloride (CAS No. 2225144-94